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8,9-Dimethoxy-1,2,3,5,6,10b-hexahydropyrrolo[2,1-a]isoquinoline 8,9-Dimethoxy-1,2,3,5,6,10b-hexahydropyrrolo[2,1-a]isoquinoline 8,9-Dimethoxy-1,2,3,5,6,10b-hexahydropyrrolo[2,1-a]isoquinoline is a natural product found in Carduus crispus with data available.
Brand Name: Vulcanchem
CAS No.: 15889-93-7
VCID: VC0190852
InChI: InChI=1S/C21H22Cl2FN5O/c1-12(19-15(22)2-3-16(24)20(19)23)30-18-5-4-17(28-21(18)25)13-10-27-29(11-13)14-6-8-26-9-7-14/h2-5,10-12,14,26H,6-9H2,1H3,(H2,25,28)/t12-/m1/s1
SMILES: COC1=C(C=C2C3CCCN3CCC2=C1)OC
Molecular Formula: C21H22Cl2FN5O
Molecular Weight: 450.3 g/mol

8,9-Dimethoxy-1,2,3,5,6,10b-hexahydropyrrolo[2,1-a]isoquinoline

CAS No.: 15889-93-7

Cat. No.: VC0190852

Molecular Formula: C21H22Cl2FN5O

Molecular Weight: 450.3 g/mol

* For research use only. Not for human or veterinary use.

8,9-Dimethoxy-1,2,3,5,6,10b-hexahydropyrrolo[2,1-a]isoquinoline - 15889-93-7

Specification

Description 8,9-Dimethoxy-1,2,3,5,6,10b-hexahydropyrrolo[2,1-a]isoquinoline is a natural product found in Carduus crispus with data available.
CAS No. 15889-93-7
Molecular Formula C21H22Cl2FN5O
Molecular Weight 450.3 g/mol
IUPAC Name 3-[(1R)-1-(2,6-dichloro-3-fluorophenyl)ethoxy]-6-(1-piperidin-4-ylpyrazol-4-yl)pyridin-2-amine
Standard InChI InChI=1S/C21H22Cl2FN5O/c1-12(19-15(22)2-3-16(24)20(19)23)30-18-5-4-17(28-21(18)25)13-10-27-29(11-13)14-6-8-26-9-7-14/h2-5,10-12,14,26H,6-9H2,1H3,(H2,25,28)/t12-/m1/s1
Standard InChI Key ZSDTZQWYOPVQMX-GFCCVEGCSA-N
Isomeric SMILES C[C@H](C1=C(C=CC(=C1Cl)F)Cl)OC2=C(N=C(C=C2)C3=CN(N=C3)C4CCNCC4)N
SMILES COC1=C(C=C2C3CCCN3CCC2=C1)OC
Canonical SMILES CC(C1=C(C=CC(=C1Cl)F)Cl)OC2=C(N=C(C=C2)C3=CN(N=C3)C4CCNCC4)N

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